Cas no 332156-27-1 (3-Chloro-benzo[b]thiophene-2-carboxylic acid biphenyl-4-ylamide)

• Product Name: 3-Chloro-benzo[b]thiophene-2-carboxylic acid biphenyl-4-ylamide
• CAS No: 332156-27-1
• MF: C₂₁H₁₄ClNOS
• MW: 363.859962940216
• CID: 3070653
• PubChem ID: 3128607
• Update Time: 2025-05-20

3-Chloro-benzo[b]thiophene-2-carboxylic acid biphenyl-4-ylamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-benzo[b]thiophene-2-carboxylic acid biphenyl-4-ylamide
• N-([1,1'-Biphenyl]-4-yl)-3-chlorobenzo[b]thiophene-2-carboxamide
• 332156-27-1
• Oprea1_738255
• AKOS000570248
• CEC99467
• Oprea1_678388

• MDL： MFCD00375400
• Inchi： 1S/C21H14ClNOS/c22-19-17-8-4-5-9-18(17)25-20(19)21(24)23-16-12-10-15(11-13-16)14-6-2-1-3-7-14/h1-13H,(H,23,24)
• InChI Key： GLHNRRUDFJUQBU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2C=CC(=CC=2)C2C=CC=CC=2)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 363.0484629Da
• Monoisotopic Mass: 363.0484629Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes 1-benzothiophene-2-carboxanilides

Additional information on 3-Chloro-benzo[b]thiophene-2-carboxylic acid biphenyl-4-ylamide

Comprehensive Overview of 3-Chloro-benzo[b]thiophene-2-carboxylic acid biphenyl-4-ylamide (CAS No. 332156-27-1)

3-Chloro-benzo[b]thiophene-2-carboxylic acid biphenyl-4-ylamide, with the CAS number 332156-27-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the class of benzo[b]thiophene derivatives, which are known for their versatile applications in drug discovery and organic electronics. The unique structural features of this molecule, including the biphenyl amide moiety and the chloro-substituted thiophene ring, make it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 3-Chloro-benzo[b]thiophene-2-carboxylic acid biphenyl-4-ylamide has surged due to their potential in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its role as a pharmacophore in designing compounds for kinase inhibition and anti-inflammatory agents. The compound's CAS No. 332156-27-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 3-Chloro-benzo[b]thiophene-2-carboxylic acid biphenyl-4-ylamide involves multi-step organic reactions, including amide coupling and halogenation. Its molecular weight and solubility profile make it suitable for various in vitro and in vivo assays. Additionally, the compound's crystallinity and thermal stability have been explored for applications in organic semiconductors, aligning with the growing interest in flexible electronics and optoelectronic devices.

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In conclusion, 3-Chloro-benzo[b]thiophene-2-carboxylic acid biphenyl-4-ylamide (CAS No. 332156-27-1) represents a pivotal building block in modern chemistry. Its dual applicability in life sciences and advanced materials ensures its continued relevance. As research progresses, this compound is likely to play a central role in innovations ranging from drug development to sustainable technologies, making it a subject of enduring interest.